Cas no 722489-38-5 (4-sec-butoxy-3-methoxybenzaldehyde)

4-sec-butoxy-3-methoxybenzaldehyde structure

722489-38-5 structure

Product Name:4-sec-butoxy-3-methoxybenzaldehyde

CAS No:722489-38-5

MF:C₁₂H₁₆O₃

MW:208.253643989563

MDL:MFCD02629662

CID:1085897

PubChem ID:21211285

Update Time:2025-04-20

4-sec-butoxy-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-(Sec-butoxy)-3-methoxybenzaldehyde
- 4-butan-2-yloxy-3-methoxybenzaldehyde
- 4-sec-butoxy-3-methoxybenzaldehyde(SALTDATA: FREE)
- 4-SEC-BUTOXY-3-METHOXYBENZALDEHYDE
- CHEMBRDG-BB 6505145
- 3-Methoxy-4-sec-butoxybenzaldehyde
- AKOS017269704
- 4-(butan-2-yloxy)-3-methoxybenzaldehyde
- DTXSID20611394
- MFCD02629662
- XDB48938
- AKOS000111356
- VS-12490
- 722489-38-5
- CS-0319510
- 4-[(Butan-2-yl)oxy]-3-methoxybenzaldehyde
- STL388901
- DB-206217
- BBL034347
- 3-Methoxy-4-sec-butoxy-benzaldehyde
- 3-METHOXY-4-(SEC-BUTOXY)BENZALDEHYDE
- 4-sec-butoxy-3-methoxybenzaldehyde
- MDL： MFCD02629662
- Inchi： 1S/C12H16O3/c1-4-9(2)15-11-6-5-10(8-13)7-12(11)14-3/h5-9H,4H2,1-3H3
- InChI Key： HLWKDCMKTGMQNT-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C=O)=CC=1OC)C(C)CC

Computed Properties

Exact Mass: 208.11000
Monoisotopic Mass: 208.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 35.5Å²

Experimental Properties

PSA: 35.53000
LogP: 2.68500

4-sec-butoxy-3-methoxybenzaldehyde Customs Data

HS CODE：2912499000
Customs Data：

China Customs Code:
2912499000

Overview:

2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

4-sec-butoxy-3-methoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S682475-50mg	4-sec-butoxy-3-methoxybenzaldehyde	722489-38-5		50mg	$ 50.00	2022-06-03
TRC	S682475-100mg	4-sec-butoxy-3-methoxybenzaldehyde	722489-38-5		100mg	$ 65.00	2022-06-03
TRC	S682475-500mg	4-sec-butoxy-3-methoxybenzaldehyde	722489-38-5		500mg	$ 80.00	2022-06-03
abcr	AB220986-1 g	4-sec-Butoxy-3-methoxybenzaldehyde; 95%	722489-38-5		1g	€128.10	2023-01-27
abcr	AB220986-5 g	4-sec-Butoxy-3-methoxybenzaldehyde; 95%	722489-38-5		5g	€365.50	2023-01-27
eNovation Chemicals LLC	Y1251210-5g	4-sec-butoxy-3-methoxybenzaldehyde	722489-38-5	95%	5g	$315	2024-06-06
eNovation Chemicals LLC	Y1251210-1g	4-sec-butoxy-3-methoxybenzaldehyde	722489-38-5	95%	1g	$125	2025-02-19
eNovation Chemicals LLC	Y1251210-5g	4-sec-butoxy-3-methoxybenzaldehyde	722489-38-5	95%	5g	$315	2025-02-19
abcr	AB220986-1g	4-sec-Butoxy-3-methoxybenzaldehyde, 95%; .	722489-38-5	95%	1g	€94.10	2025-04-16
abcr	AB220986-5g	4-sec-Butoxy-3-methoxybenzaldehyde, 95%; .	722489-38-5	95%	5g	€218.80	2025-04-16

4-sec-butoxy-3-methoxybenzaldehyde Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:722489-38-5)4-sec-butoxy-3-methoxybenzaldehyde

Order Number:A1172129

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 01:22

Price ($):169.0

Email:sales@amadischem.com

Product Official Link

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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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